(2S,2'S)-2,2'-(1,3,6,8-Tetraoxo-1,3,6,8-tetrahydrobenzo[lmn][3,8]phenanthroline-2,7-diyl)dipropionic acid

• IUPAC Name: (2S)-2-[13-[(1S)-1-carboxyethyl]-5,7,12,14-tetraoxo-6,13-diazatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),2,4(16),8,10-pentaen-6-yl]propanoic acid
• InChI: InChI=1S/C20H14N2O8/c1-7(19(27)28)21-15(23)9-3-5-11-14-12(6-4-10(13(9)14)16(21)24)18(26)22(17(11)25)8(2)20(29)30/h3-8H,1-2H3,(H,27,28)(H,29,30)/t7-,8-/m0/s1
• InChI Key: RAYVOYSLMQHXBS-YUMQZZPRSA-N
• Canonical SMILES: CC(C(=O)O)N1C(=O)C2=C3C(=CC=C4C3=C(C=C2)C(=O)N(C4=O)C(C)C(=O)O)C1=O
• Isomeric SMILES: C[C@@H](C(=O)O)N1C(=O)C2=C3C(=CC=C4C3=C(C=C2)C(=O)N(C4=O)[C@@H](C)C(=O)O)C1=O
• Molecular Formula: C20H14N2O8
• Molecular Weight: 410.3 g/mol

Description

The compound "(2S,2'S)-2,2'-(1,3,6,8-Tetraoxo-1,3,6,8-tetrahydrobenzo[lmn][3,8]phenanthroline-2,7-diyl)dipropionic acid" features a polycyclic aromatic core (benzo[lmn][3,8]phenanthroline) with four ketone groups at positions 1,3,6,8, and two stereospecific (2S,2'S) propionic acid substituents at positions 2 and 5. The dipropionic acid groups enhance solubility in polar solvents compared to bulkier substituents, while the rigid aromatic core facilitates π-π stacking and coordination chemistry .

Biological Activity

(2S,2'S)-2,2'-(1,3,6,8-Tetraoxo-1,3,6,8-tetrahydrobenzo[lmn][3,8]phenanthroline-2,7-diyl)dipropionic acid (CAS No. 429692-85-3) is a complex organic compound with notable chemical properties and potential biological activities. This article explores its biological activity based on existing research and data.

• Molecular Formula : C$_{20}$H$_{14}$N$_{2}$O$_{8}$
• Molecular Weight : 410.34 g/mol
• Structure : The compound features a tetraoxo structure integrated within a benzo[lmn][3,8]phenanthroline framework.

Biological Activity Overview

Research indicates that compounds similar to (2S,2'S)-2,2'-(1,3,6,8-Tetraoxo-1,3,6,8-tetrahydrobenzo[lmn][3,8]phenanthroline-2,7-diyl)dipropionic acid exhibit various biological activities including:

• Antitumor Activity : Studies have shown that related phenanthroline derivatives possess antitumor properties. The mechanism often involves the intercalation of DNA and the generation of reactive oxygen species (ROS), leading to cell apoptosis .
• Antioxidant Properties : The compound's structure suggests potential antioxidant activity. Antioxidants are crucial for neutralizing free radicals and preventing oxidative stress-related diseases .

Antitumor Activity

A study published in ResearchGate indicated that phenanthroline derivatives could inhibit tumor growth in vitro by inducing apoptosis in cancer cell lines. The specific compound's ability to intercalate DNA was highlighted as a significant mechanism in its antitumor efficacy .

Antioxidant Activity

Research exploring the antioxidant capacity of similar compounds demonstrated their effectiveness in scavenging free radicals. This was evidenced through various assays measuring the reduction of reactive species in cellular models .

Data Table: Biological Activities of Related Compounds

Compound Name	Biological Activity	Mechanism of Action
Phenanthroline	Antitumor	DNA intercalation
1,10-Phenanthroline	Antioxidant	Free radical scavenging
(2S,2'S)-Dipropionic Acid Derivative	Antitumor	Induction of apoptosis

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Key Differences

The primary analogs share the benzo[lmn][3,8]phenanthroline core but differ in substituent type, position, and stereochemistry. Key examples include:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Solubility/Stability Notes	Applications/Research Focus
(2S,2'S)-2,2'-(1,3,6,8-Tetraoxo-...dipropionic acid (Target)	Dipropionic acid (2,7)	C₂₂H₁₆N₂O₈*	~506.42†	High polarity; stable at 2–8°C	MOF synthesis, ligand studies
3,3'-(1,3,6,8-Tetraoxo-...dibenzoic acid	Dibenzoic acid (3,3')	C₂₈H₁₄N₂O₈	506.426	Moderate solubility in DMSO	Fluorescent materials
4,4'-(1,3,6,8-Tetraoxo-...dibenzoic acid	Dibenzoic acid (4,4')	C₂₈H₁₄N₂O₈	506.42	Low aqueous solubility	Photodynamic therapy research
2,7-Bis(2-(dimethylamino)ethyl)-...tetraone	Dimethylaminoethyl (2,7)	C₂₆H₂₈N₆O₄	512.55	Hydrophilic; hygroscopic	Catalysis, polymer chemistry

Molecular Similarity Analysis

• Structural Similarity Metrics: Using Tanimoto and Dice indices (MACCS and Morgan fingerprints), the target compound and dibenzoic acid analogs (e.g., 3,3' and 4,4' derivatives) exhibit moderate similarity (scores ~0.6–0.7) due to shared core structure but divergent substituents . The dimethylaminoethyl analog shows lower similarity (~0.4–0.5) due to functional group differences.
• Fragmentation Patterns (MS/MS) :
  The dipropionic acid substituents likely reduce parent ion fragmentation cosine scores (vs. dibenzoic acids) due to increased flexibility and altered ionization efficiency, though exact data is unavailable .

Physicochemical and Functional Comparisons

• Solubility :
  The dipropionic acid groups enhance aqueous solubility compared to dibenzoic acid analogs, which aggregate in polar solvents . This property is critical for biological applications, such as drug delivery .
• Energy Optimization (Force Fields) :
  Molecular dynamics simulations suggest that dipropionic acid derivatives may exhibit lower energy states in the Universal Force Field (UFF) compared to dibenzoic acids, favoring stability in MOF frameworks .
• Biological Activity: Despite structural similarities, substituent polarity and stereochemistry significantly alter bioactivity. For instance, dimethylaminoethyl analogs show stronger binding to cationic targets, while carboxylic acid derivatives are preferred for anionic interactions .

Limitations of Similarity-Based Predictions

While computational tools predict moderate structural similarity between analogs, biological activity and solubility may diverge due to factors like stereochemistry (2S,2'S vs. racemic mixtures) and substituent flexibility .